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Compound of Interest

Compound Name: connexin 45

CAS No.: 131461-62-6

Cat. No.: B1180208

Get Quote

For researchers, scientists, and drug development professionals, the specificity of an antibody

is paramount for generating reliable and reproducible data. This guide provides a

comprehensive comparison of commercially available Connexin 45 (Cx45) antibodies, with a

focus on their validation using knockout (KO) tissues—the gold standard for demonstrating

antibody specificity.

Comparison of Commercially Available Connexin 45
Antibodies
The following table summarizes the key features of several commercially available Connexin
45 antibodies and the extent of their validation using knockout models. The use of knockout

tissues or cell lines provides the most definitive evidence of antibody specificity, as the target

protein is absent, and therefore, no signal should be detected.
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Antibody
(Product ID)

Host Species Clonality
Validated
Applications

Knockout
Validation
Details

Abcam

(ab316742)
Rabbit Monoclonal WB, IP

KO Validated.

Western blot

analysis showed

a band at 45 kDa

in wild-type A549

cell lysates, with

no signal

observed at this

size in the GJC1

knockout A549

cell line.

Proteintech

(22184-1-AP)
Rabbit Polyclonal WB, IHC, ELISA

KD/KO

Validated.

Validated in-

house using

knockout or

knockdown cell

lines. Specific

data on the

knockout model

is available on

the product's

webpage.

BiCell Scientific

(00407)

Rabbit Polyclonal IF, IHC, WB Validated on

mouse tissue.

While not

explicitly stated

as knockout-

validated on the

product page, its

validation on

tissue makes it a

candidate for
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comparison with

knockout

controls.[1]

Novus

Biologicals

(NBP2-76925)

Rabbit Polyclonal WB, ICC/IF, IHC

Validated for use

in human,

mouse, and rat.

Knockout

validation is not

explicitly

mentioned on the

product

datasheet.

HUABIO

(ER1803-93)
Rabbit Polyclonal

WB, IHC, IF,

ELISA

Reacts with

human, mouse,

and rat samples.

Knockout

validation is not

specified on the

product page.[2]

Biosensis Sheep Polyclonal WB, IHC

Specificity was

shown by pre-

incubation with

the immunizing

peptide. While

this

demonstrates

specificity for the

peptide, it is not

as rigorous as

knockout

validation.[3]
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The validation of antibody specificity using knockout tissue is a critical experimental step. The

following diagram illustrates a typical workflow for this process.

Sample Preparation

Protein Extraction

Analysis Expected Results

Wild-Type (WT) Tissue/Cells

WT Lysate

Immunohistochemistry

Knockout (KO) Tissue/Cells

KO Lysate Western Blot Band in WT, No Band in KO

Staining in WT, No Staining in KO

Click to download full resolution via product page

Caption: Experimental workflow for validating antibody specificity using knockout tissue.

Detailed Experimental Protocols
Reproducible results depend on meticulous adherence to experimental protocols. Below are

detailed methodologies for Western Blotting and Immunohistochemistry for the validation of

Connexin 45 antibodies using knockout tissues.

Western Blotting Protocol
This protocol is adapted from standard procedures and product-specific recommendations for

Cx45 antibody validation.

Protein Extraction:
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Homogenize wild-type (WT) and Cx45 knockout (KO) tissues or cells in RIPA buffer

supplemented with protease and phosphatase inhibitors.

Incubate on ice for 30 minutes, followed by centrifugation at 14,000 x g for 15 minutes at

4°C.

Collect the supernatant and determine the protein concentration using a BCA assay.

SDS-PAGE and Transfer:

Denature 20-30 µg of protein lysate by boiling in Laemmli sample buffer for 5 minutes.

Separate the proteins on a 10% SDS-polyacrylamide gel.

Transfer the separated proteins to a nitrocellulose or PVDF membrane.

Immunoblotting:

Block the membrane with 5% non-fat dry milk or 3% BSA in Tris-buffered saline with 0.1%

Tween-20 (TBST) for 1 hour at room temperature.

Incubate the membrane with the primary anti-Cx45 antibody (e.g., Abcam ab316742 at a

1:1000 dilution) overnight at 4°C.

Wash the membrane three times with TBST for 10 minutes each.

Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room

temperature.

Wash the membrane again three times with TBST for 10 minutes each.

Detection:

Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the

blot.

For a loading control, probe the membrane with an antibody against a housekeeping

protein such as GAPDH or β-actin. It is important to confirm that the expression of the
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chosen loading control is not affected by the experimental conditions and is consistent

across different tissue types.[4]

Immunohistochemistry (IHC) Protocol
This protocol provides a general framework for IHC staining of Cx45 in tissue sections.[5][6][7]

Tissue Preparation:

Fix tissues in 4% paraformaldehyde, embed in paraffin, and cut into 5 µm sections.

Deparaffinize the sections in xylene and rehydrate through a graded series of ethanol to

water.

Antigen Retrieval:

Perform heat-induced epitope retrieval by immersing the slides in a citrate buffer (pH 6.0)

and heating in a pressure cooker or water bath at 95-100°C for 20 minutes.

Allow the slides to cool to room temperature.

Staining:

Block endogenous peroxidase activity with 3% hydrogen peroxide for 10 minutes (for

chromogenic detection).

Block non-specific antibody binding with a blocking buffer (e.g., 5% normal goat serum in

PBS) for 1 hour.

Incubate the sections with the primary anti-Cx45 antibody (e.g., Proteintech 22184-1-AP at

a 1:400 dilution) overnight at 4°C in a humidified chamber.[8]

Wash the sections three times with PBS.

Detection and Visualization:

Incubate with a biotinylated secondary antibody followed by a streptavidin-HRP conjugate

(for chromogenic detection) or a fluorescently labeled secondary antibody.
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For chromogenic detection, develop the signal with a DAB substrate and counterstain with

hematoxylin.

For fluorescence, mount the slides with a mounting medium containing DAPI.

Image the slides using a light or fluorescence microscope.

Connexin 45 Signaling Pathway
Connexin 45 is involved in cellular communication and has been implicated in specific

signaling pathways. For instance, Cx45 can influence cell proliferation through ATP signaling,

which involves intracellular calcium and the ERK1/2 pathway.[9] Additionally, Cx43 and Cx45

hemichannels can mediate the release of ATP.[10]
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Caption: Simplified signaling pathway involving Connexin 45-mediated ATP release.

By utilizing knockout-validated antibodies and following robust experimental protocols,

researchers can ensure the accuracy and reliability of their findings in studies involving

Connexin 45.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://bicellscientific.com/product/connexin-45-antibody/
https://www.huabio.com/products/connexin-45-gja7-cx45-antibody-polyclonal-er1803-93
https://www.biosensis.com/sheep-antibody-connexin-whole-serum-186.html
https://blog.cellsignal.com/mouse-tissue-loading-controls
https://pmc.ncbi.nlm.nih.gov/articles/PMC10007848/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10007848/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10007848/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4994867/
https://www.creative-bioarray.com/support/ihc-protocol-for-mouse-tissue-sections.htm
https://www.ptglab.com/products/Connexin-45-Antibody-22184-1-AP.htm
https://www.pnas.org/doi/10.1073/pnas.1217103109
https://pmc.ncbi.nlm.nih.gov/articles/PMC12417878/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12417878/
https://www.benchchem.com/product/b1180208/docs#validating-connexin-45-antibody-specificity-a-comparison-guide-using-knockout-tissue
https://www.benchchem.com/product/b1180208/docs#validating-connexin-45-antibody-specificity-a-comparison-guide-using-knockout-tissue
https://www.benchchem.com/product/b1180208/docs#validating-connexin-45-antibody-specificity-a-comparison-guide-using-knockout-tissue
https://www.benchchem.com/product/b1180208/docs#validating-connexin-45-antibody-specificity-a-comparison-guide-using-knockout-tissue
https://www.benchchem.com/product/b1180208?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180208?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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